molecular formula C23H19Br2NO B14402176 4,4-Dibenzyl-6,8-dibromo-2-methyl-4H-3,1-benzoxazine CAS No. 88092-73-3

4,4-Dibenzyl-6,8-dibromo-2-methyl-4H-3,1-benzoxazine

Cat. No.: B14402176
CAS No.: 88092-73-3
M. Wt: 485.2 g/mol
InChI Key: IRPOOEVCDNRGAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4,4-Dibenzyl-6,8-dibromo-2-methyl-4H-3,1-benzoxazine is a chemical compound belonging to the benzoxazine family. Benzoxazines are heterocyclic compounds containing a benzene ring fused to an oxazine ring. This particular compound is characterized by the presence of two bromine atoms at positions 6 and 8, a methyl group at position 2, and two benzyl groups at position 4.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4,4-Dibenzyl-6,8-dibromo-2-methyl-4H-3,1-benzoxazine typically involves the reaction of 2,4-dibromoaniline with benz

Properties

CAS No.

88092-73-3

Molecular Formula

C23H19Br2NO

Molecular Weight

485.2 g/mol

IUPAC Name

4,4-dibenzyl-6,8-dibromo-2-methyl-3,1-benzoxazine

InChI

InChI=1S/C23H19Br2NO/c1-16-26-22-20(12-19(24)13-21(22)25)23(27-16,14-17-8-4-2-5-9-17)15-18-10-6-3-7-11-18/h2-13H,14-15H2,1H3

InChI Key

IRPOOEVCDNRGAN-UHFFFAOYSA-N

Canonical SMILES

CC1=NC2=C(C=C(C=C2Br)Br)C(O1)(CC3=CC=CC=C3)CC4=CC=CC=C4

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.